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Compound of Interest

Compound Name: SEPHADEX G-150

Cat. No.: B1170174 Get Quote

Essential Safety and Handling of SEPHADEX G-
150
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides immediate and essential safety and

logistical information for the handling of SEPHADEX G-150, a common medium used in size-

exclusion chromatography. Adherence to these guidelines is critical for minimizing risks and

ensuring the integrity of your research.

Operational Plan: Step-by-Step Guidance
1. Preparation and Engineering Controls:

Ventilation: Always handle dry SEPHADEX G-150 powder in a well-ventilated area. The use

of a fume hood is recommended to minimize the risk of inhalation.[1][2]

Designated Workspace: Designate a specific area for handling SEPHADEX G-150 to

prevent cross-contamination.

2. Personal Protective Equipment (PPE):

Based on the Safety Data Sheet (SDS) and general laboratory best practices, the following

PPE is mandatory when handling SEPHADEX G-150:
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Eye and Face Protection: Safety glasses with side-shields are the minimum requirement. For

splash hazards, chemical safety goggles or a face shield should be worn.[1][3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[1][3][4]

Always inspect gloves for any tears or punctures before use and practice proper glove

removal technique to avoid skin contact.[1]

Body Protection: A lab coat is essential to protect against spills and splashes.[2][3]

Respiratory Protection: When handling the dry powder and if ventilation is inadequate, a

NIOSH (US) or CEN (EU) approved respirator is necessary to prevent inhalation of dust

particles.[1]

3. Handling Procedure:

Avoid Dust Formation: Handle the dry powder carefully to avoid creating dust.[1]

Weighing: Weigh the required amount of SEPHADEX G-150 in a fume hood or a ventilated

enclosure.

Swelling: To prepare the gel, add the dry powder to the appropriate buffer. This process

should be carried out in a suitable container, and it is advisable to perform this step in a fume

hood to contain any residual dust.

Column Packing: Once swollen, the gel slurry can be poured into the chromatography

column. Ensure this is done carefully to avoid trapping air bubbles.

Spill Response: In case of a spill, sweep up the dry powder and place it in a suitable, closed

container for disposal.[1] Avoid breathing any dust generated during cleanup.

4. Storage:

Store SEPHADEX G-150 in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to protect it from moisture.[1]
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Waste Characterization: While SEPHADEX G-150 itself is not classified as a hazardous

substance, the final waste product may be contaminated with hazardous materials used in

the chromatography process.

Disposal of Unused Material: For unused and uncontaminated SEPHADEX G-150, it is

recommended to offer the surplus to a licensed disposal company.[1]

Disposal of Used Material: If the Sephadex has been in contact with hazardous substances,

it must be disposed of as hazardous waste in accordance with local, state, and federal

regulations.

Container Disposal: Dispose of contaminated containers in the same manner as the used

material.

Quantitative Data Summary
Parameter Value Source

Storage Temperature 2-8 °C (for unused, dry gel) Cytiva Instructions

Swelling Time

Varies by temperature

(accelerated in a boiling water

bath)

Cytiva Instructions

Particle Size 40-120 µm (dry) [5]

Fractionation Range (Globular

Proteins)
5,000 - 300,000 Da [5]
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SEPHADEX G-150 Handling Workflow
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Caption: Workflow for the safe handling of SEPHADEX G-150 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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